Cas no 490-63-1 (2-Formyl-4,5-dimethoxybenzoic acid)

• Product Name: 2-Formyl-4,5-dimethoxybenzoic acid
• CAS No: 490-63-1
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• MDL: MFCD06739602
• CID: 1032619
• PubChem ID: 7176207
• Update Time: 2025-05-20

2-Formyl-4,5-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Formyl-4,5-dimethoxybenzoic acid
• 2-FORMYL-4,5-DIMETHOXY-BENZOIC ACID
• 2-formyl-4.5-dimethoxy-benzoic acid
• DTXSID00428346
• 490-63-1
• MFCD06739602
• AKOS005209319
• CS-0150608
• D70705
• EN300-317525
• Z1508916864
• m-Opiansaure
• BS-16860
• 2-formyl-4,5-dimethoxy-benzoic acid, AldrichCPR
• 4,5-Dimethoxyphthalaldehydic acid
• CXANNUKKXKKTKG-UHFFFAOYSA-N
• SCHEMBL4169467
• 2-formyl-4,5-dimethoxybenzoicacid

• MDL： MFCD06739602
• Inchi： 1S/C10H10O5/c1-14-8-3-6(5-11)7(10(12)13)4-9(8)15-2/h3-5H,1-2H3,(H,12,13)
• InChI Key： CXANNUKKXKKTKG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(=O)O)=C(C=O)C=C1OC

Computed Properties

• Exact Mass: 210.0528
• Monoisotopic Mass: 210.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8A^2
• XLogP3: 0.9

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 72.83
• Vapor Pressure: Not available

2-Formyl-4,5-dimethoxybenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2-Formyl-4,5-dimethoxybenzoic acid

Introduction to 2-Formyl-4,5-dimethoxybenzoic Acid (CAS No. 490-63-1)

2-Formyl-4,5-dimethoxybenzoic acid (CAS No. 490-63-1) is a versatile organic compound with a unique chemical structure and a wide range of applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring with a formyl group and two methoxy substituents, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-Formyl-4,5-dimethoxybenzoic acid is C₁₀H₁₀O₅, and its molecular weight is 202.18 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it an attractive candidate for various synthetic routes and applications.

In the realm of pharmaceutical research, 2-Formyl-4,5-dimethoxybenzoic acid has garnered significant attention due to its potential as a building block for the synthesis of bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, researchers have investigated its role in the synthesis of anti-inflammatory agents and antioxidants, which are crucial for treating conditions such as arthritis and neurodegenerative disorders.

The formyl group in 2-Formyl-4,5-dimethoxybenzoic acid can undergo various chemical transformations, including reduction to an alcohol or aldehyde, which can further be functionalized to create a diverse array of derivatives. This versatility makes it an essential reagent in organic synthesis laboratories. Additionally, the methoxy substituents provide electron-donating effects that can influence the reactivity and stability of the molecule in different reaction conditions.

In materials science, 2-Formyl-4,5-dimethoxybenzoic acid has been explored for its potential in the development of functional materials. Its unique electronic properties make it suitable for use in the synthesis of polymers with specific optical and electronic characteristics. For example, researchers have synthesized conjugated polymers using this compound as a monomer unit, which exhibit enhanced photoluminescence and charge transport properties. These materials have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The environmental impact of 2-Formyl-4,5-dimethoxybenzoic acid is also an important consideration. Studies have shown that it can be synthesized using green chemistry principles, minimizing the use of hazardous solvents and reducing waste generation. This aligns with the growing trend towards sustainable chemical processes and environmentally friendly products.

In conclusion, 2-Formyl-4,5-dimethoxybenzoic acid (CAS No. 490-63-1) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and versatile reactivity make it an invaluable reagent for researchers and scientists working in these fields. As ongoing research continues to uncover new applications and properties of this compound, its importance in modern chemistry is likely to grow even further.